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Compound of Interest

Compound Name: Mucochloric acid

Cat. No.: B536451

This guide provides essential safety information, troubleshooting advice, and disposal protocols
for mucochloric acid, tailored for research and development professionals. Adherence to
these guidelines is critical to ensure personal safety and environmental compliance.

Frequently Asked Questions (FAQS)

Q1: What is mucochloric acid and what are its primary hazards?

Mucochloric acid (CAS 87-56-9), or (22)-2,3-dichloro-4-oxobut-2-enoic acid, is a white to light
beige crystalline powder.[1][2][3] It is a versatile intermediate in organic synthesis, notably in
the production of herbicides and dyes.[1][2][4] However, it presents significant health risks. It is
classified as toxic if swallowed, causes severe skin burns and eye damage, and may provoke
an allergic skin reaction.[5][6] It is a strong irritant, a potent skin sensitizer, and has reported
mutagenic activity.[1][6][7][8] Inhalation may lead to respiratory irritation and chemical
pneumonitis.[2][9]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling mucochloric
acid?

Due to its corrosive and toxic nature, a comprehensive PPE strategy is required. Always work
within a certified chemical fume hood.[5][6] The following table summarizes the required PPE.

Q3: What are the proper storage conditions for mucochloric acid?
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Mucochloric acid should be stored in a cool, dry, and well-ventilated area, at temperatures
below 30°C.[1][10] Containers must be kept tightly closed and stored in a locked area
accessible only to authorized personnel.[6][10] It is incompatible with and must be stored away
from strong oxidizing agents and strong bases.[6]

Q4: What are the immediate first aid steps in case of an exposure?
Immediate and decisive action is crucial.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do.[6][9][10] Seek immediate medical
attention from an ophthalmologist.[10]

o Skin Contact: Instantly remove all contaminated clothing.[6][10] Rinse the affected skin area
thoroughly with water.[9][10] A physician must be consulted immediately.[10]

 Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing.[6]
[10] Call a poison center or doctor without delay.[10]

 Ingestion: If the person is conscious, have them drink one or two glasses of water.[6][10] Do
NOT induce vomiting.[6][10] Seek immediate medical attention.[10]

Q5: How should mucochloric acid waste be disposed of?

All mucochloric acid waste is considered hazardous.[11] It must be disposed of in accordance
with all local, state, and federal regulations.[10] Waste should be collected in its original
container or a designated, properly labeled hazardous waste container.[10] Do not mix
mucochloric acid waste with other chemical waste streams.[10] Contact your institution's
Environmental Health and Safety (EHS) department for pickup and disposal.[6][10]

Data Summaries

Table 1: Physicochemical Properties of Mucochloric Acid
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Property Value Source(s)
CAS Number 87-56-9 [LI[3][6]1[7]
Molecular Formula C4H2CI203 [31[7]
Molecular Weight 168.96 g/mol [B1I51[7]
White to light beige / Colorless
Appearance _ _ . [1][2][5]
to yellowish crystalline solid
Melting Point 125-128 °C [11[5117]
Slightly soluble in cold water;
Solubility soluble in hot water, alcohol, [5171112]

ether, and hot benzene.

Vapor Pressure

0.001 mmHg

[2][5]

Table 2: GHS Hazard Classification for Mucochloric Acid

Hazard Class Category Hazard Statement Signal Word
o H301: Toxic if
Acute Toxicity, Oral 3 Danger
swallowed
. H314: Causes severe
Skin )
] o 1 skin burns and eye Danger
Corrosion/Irritation
damage
) S H317: May cause an )
Skin Sensitization 1 i i ) Warning
allergic skin reaction
Germ Cell May cause genetic
o 1B Danger
Mutagenicity defects
Aquatic Toxicity H400: Very toxic to ]
1 o Warning
(Acute) aquatic life
) o H410: Very toxic to
Aquatic Toxicity o ] ]
] 1 aquatic life with long Warning
(Chronic)

lasting effects
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(Source:[5][6][13])

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Wear two pairs of chemical- _ .
. Protects against severe skin
) resistant gloves ("double- S
Hand Protection burns, irritation, and

gloving"), such as nitrile or o
sensitization.[7][8][14]
neoprene.

_ Protects against severe eye
) Chemical safety goggles and a
Eye/Face Protection ) damage and splashes.[6][7]
full-face shield.

[14]
Chemical-resistant lab coat Prevents skin contact and
Skin/Body Protection and closed-toe shoes. Discard contamination of personal
contaminated shoes. clothing.[11]

, Prevents inhalation of dusts,
) ) All work must be conducted in ] ]
Respiratory Protection n _ which can cause respiratory
a certified chemical fume hood. o
tract irritation.[2][5]

Troubleshooting and Experimental Protocols

Q: I have spilled less than 10 grams of solid mucochloric acid inside the fume hood. How do |
clean it up?

A: For small, contained spills, follow the protocol below. If the spill is larger or occurs outside a
fume hood, evacuate the area and contact your institution's EHS department immediately.[15]

Protocol 1: Small Spill Cleanup (<10g, solid, in-hood)

o Ensure Safety: Keep the fume hood sash as low as possible. Ensure you are wearing all
PPE as described in Table 3.

» Containment: Do not use water. Gently cover the spill with an inert absorbent material like
vermiculite, sand, or earth.[11]
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o Collection: Carefully sweep or scoop the mixture into a designated, labeled hazardous waste
container.[6][11] Avoid generating dust.[10]

» Decontamination: Wipe the spill area with a cloth dampened with soap and water. Place the
cleaning materials into the same hazardous waste container.

o Disposal: Seal the container and arrange for disposal through your EHS department.
o Hygiene: Wash hands thoroughly after the cleanup is complete.

Q: My experiment generated a dilute aqueous waste solution of mucochloric acid. Can |
neutralize it before disposal?

A: Yes, neutralization is a recommended step to reduce the corrosivity of the waste stream
before collection. This procedure must be performed with extreme caution inside a chemical
fume hood.

Protocol 2: Neutralization of Aqueous Mucochloric Acid Waste

o Preparation: Perform all steps in a certified chemical fume hood while wearing full PPE.
Place the beaker containing the acidic solution in a larger secondary container (e.g., an ice
bath) to manage any heat generated.

e Select Base: Use a weak base such as a 5% sodium bicarbonate solution or soda ash
(sodium carbonate). Avoid strong bases, as they can cause a violent reaction.[6]

« Slow Addition: While stirring the mucochloric acid solution gently, add the weak base
solution very slowly using a pipette or burette. The reaction will produce CO: gas, so
effervescence is expected. Add the base dropwise to control the reaction rate.

» Monitor pH: Periodically check the pH of the solution using a calibrated pH meter or pH
strips. Continue adding base until the pH is in the neutral range (pH 6-8).

o Collection: Once neutralized, transfer the solution to a clearly labeled hazardous waste
container for aqueous chemical waste.
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o Disposal: Contact your EHS department for proper disposal of the neutralized waste. Do not
pour down the drain.[10][15]

Workflow and Process Diagrams
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Caption: Emergency response workflow for a mucochloric acid spill.
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Mucochloric Acid Waste Generated
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Caption: Decision tree for mucochloric acid waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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